Cas no 80894-21-9 (1-azido-2-methoxyethane)

• Product Name: 1-azido-2-methoxyethane
• CAS No: 80894-21-9
• MF: C₃H₇N₃O
• MW: 101.107179880142
• MDL: MFCD14652228
• CID: 4196798
• PubChem ID: 12858399
• Update Time: 2025-10-30

1-azido-2-methoxyethane Chemical and Physical Properties

Names and Identifiers

• Ethane, 1-azido-2-methoxy-
• 1-Azido-2-methoxyethane
• 80894-21-9
• MQUOOEBCMHJVBN-UHFFFAOYSA-N
• SCHEMBL13508063
• EN300-153600
• AKOS010630458
• MFCD14652228
• AC8733
• SY262046
• 1-azido-2-methoxyethane

• MDL： MFCD14652228
• Inchi： 1S/C3H7N3O/c1-7-3-2-5-6-4/h2-3H2,1H3
• InChI Key： MQUOOEBCMHJVBN-UHFFFAOYSA-N
• SMILES： C(N=[N+]=[N-])COC

Computed Properties

• Exact Mass: 101.058911855Da
• Monoisotopic Mass: 101.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 1-azido-2-methoxyethane

Comprehensive Overview of 1-Azido-2-Methoxyethane (CAS No. 80894-21-9): Properties, Applications, and Innovations

1-Azido-2-methoxyethane (CAS No. 80894-21-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as azidomethoxyethane, belongs to the class of azido ethers, which are increasingly studied for their role in click chemistry, pharmaceutical synthesis, and material science. Its molecular structure, featuring an azido group (-N₃) and a methoxy group (-OCH₃), makes it a valuable intermediate in organic synthesis.

The growing interest in 1-azido-2-methoxyethane is partly driven by the rise of green chemistry and sustainable practices. Researchers are exploring its potential as a safer alternative to traditional reagents in bioconjugation and polymer modification. For instance, its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC)—a cornerstone of click chemistry—has made it a staple in drug discovery and biomaterial engineering. Users searching for "click chemistry reagents" or "azido ether applications" will find this compound particularly relevant.

From a structural perspective, 1-azido-2-methoxyethane (CAS No. 80894-21-9) exhibits moderate polarity due to its ether linkage, which enhances solubility in common organic solvents like dichloromethane and tetrahydrofuran. This property is critical for its use in heterocyclic synthesis, where it serves as a precursor for triazole derivatives. Recent studies highlight its role in developing fluorescent probes and bioorthogonal labeling techniques, addressing the demand for non-invasive imaging tools in medical research.

In the context of industrial applications, 1-azido-2-methoxyethane is gaining traction in the coatings and adhesives sectors. Its ability to form stable cross-linked networks under mild conditions aligns with the industry's shift toward low-energy curing systems. Searches for "high-performance adhesives" or "eco-friendly coatings" often intersect with discussions about this compound's utility. Additionally, its stability under ambient conditions makes it a practical choice for storage and handling, further boosting its adoption.

Safety and handling of 1-azido-2-methoxyethane (CAS No. 80894-21-9) are frequently queried topics. While the compound is not classified as hazardous under standard regulations, proper personal protective equipment (PPE)—such as gloves and goggles—is recommended during handling. Its thermal stability and low volatility reduce risks associated with decomposition, but users are advised to consult material safety data sheets (MSDS) for specific guidelines. These precautions align with broader trends in laboratory safety and risk mitigation.

Looking ahead, the demand for 1-azido-2-methoxyethane is expected to grow alongside advancements in biotechnology and nanomaterials. Its integration into drug delivery systems and smart materials underscores its potential to address challenges in targeted therapy and responsive coatings. As researchers continue to explore its reactivity and compatibility, this compound is poised to remain a key player in the evolving landscape of functional chemicals.

In summary, 1-azido-2-methoxyethane (CAS No. 80894-21-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, materials science, and industrial processes, making it a subject of enduring interest for both academia and industry. For those seeking "azido ether synthesis" or "click chemistry applications," this compound offers a compelling case study in molecular versatility.